![molecular formula C8H11N5O B041396 (S)-1-(6-Amino-9H-purin-9-yl)propan-2-ol CAS No. 14047-27-9](/img/structure/B41396.png)
(S)-1-(6-Amino-9H-purin-9-yl)propan-2-ol
Overview
Description
(S)-1-(6-Amino-9H-purin-9-yl)propan-2-ol, or S-Adenosylmethionine (SAMe), is an important molecule in biochemistry and physiology. It is involved in many biochemical pathways, playing a key role in methylation reactions, and is also used as a supplement to treat a variety of conditions.
Scientific Research Applications
2-Amino-3-(purin-9-yl)propanoic acid derivatives, which are closely related to (S)-1-(6-Amino-9H-purin-9-yl)propan-2-ol, have been found to significantly enhance the secretion of chemokines RANTES and MIP-1alpha, and augment nitric oxide (NO) biosynthesis, primarily triggered by interferon-gamma (IFN-gamma) (Doláková et al., 2005).
The compound (1RS,2RS,6RS)-2-(6-Amino-9H-purin-9-yl)-8-azaspiro[5.6]dodec-10-en-1-ol dihydrochloride, a structurally related compound, has been synthesized and its molecular and crystal structure features have been discussed (Iusupov et al., 2022).
(R)-1-(6-Amino-9H-purin-9-yl)propan-2-ol is a key intermediate in the synthesis of Tenofovir Disoproxil Fumarate, a significant antiretroviral medication. It has been synthesized with a high yield and purity of 98.6% under optimum conditions (Yu Zhu-ming, 2012).
Enantiomerically pure 4-(purin-6-yl)phenylalanines, which are stable amino acid-purine conjugates, have been synthesized using palladium-catalyzed cross-coupling reactions (Čapek, Pohl, & Hocek, 2005).
Some synthesized purine derivatives incorporating the tetrazole ring have shown higher antibacterial activities and caused DNA damages more effectively than other derivatives (Kinali-Demirci, İdil, & Dişli, 2014).
Properties
IUPAC Name |
(2S)-1-(6-aminopurin-9-yl)propan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N5O/c1-5(14)2-13-4-12-6-7(9)10-3-11-8(6)13/h3-5,14H,2H2,1H3,(H2,9,10,11)/t5-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJZYTEBKXLVLMY-YFKPBYRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C=NC2=C(N=CN=C21)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CN1C=NC2=C(N=CN=C21)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60332177 | |
Record name | (S)-1-(6-Amino-9H-purin-9-yl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60332177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14047-27-9 | |
Record name | (αS)-6-Amino-α-methyl-9H-purine-9-ethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14047-27-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (alphaS)-6-Amino-alpha-methyl-9H-purine-9-ethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014047279 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | S-9-(2-hydroxypropyl)adenine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB03000 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | (S)-1-(6-Amino-9H-purin-9-yl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60332177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: The abstract describes a synthetic process where (S)-1-(6-Amino-9H-purin-9-yl)propan-2-ol is used as a starting material to produce (R)-1-(6-Amino-9H-purin-9-yl)-2-phenylacetate []. This suggests that this compound undergoes a series of chemical transformations, including a reaction with (chloromethyl)phenyl phosphonate and subsequent hydrolysis, to yield the desired product.
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